BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Calcium Sulfate
Dihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium sulfate dihydrate

Cat. No.: B046909

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium sulfate dihydrate (CaS04-2H20), commonly known as gypsum, is a naturally
occurring mineral with significant applications across various scientific disciplines, including
pharmaceuticals, biomaterials, and drug delivery.[1] Its biocompatibility, biodegradability, and
well-defined physicochemical properties make it a material of great interest.[2][3] This technical
guide provides a comprehensive overview of the core physicochemical properties of calcium
sulfate dihydrate, detailed experimental protocols for their characterization, and insights into
its application in drug development.

General Physicochemical Properties

Calcium sulfate dihydrate is a white, odorless, crystalline solid.[4] It is characterized by its
softness and monoclinic crystal structure.[4] In the pharmaceutical industry, it is valued for its
inertness, high purity, and consistent quality, serving as a versatile excipient.[5]

Table 1: General Physicochemical and Crystal Properties of Calcium Sulfate Dihydrate
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Property Value References
Chemical Formula CaS0a4-2H20 [1]
Molecular Weight 172.17 g/mol [1]

White to slightly yellow-white,

Appearance odorless, fine powder or [1114]
granules

Density 2.32 g/lcm?3 [1]

Crystal System Monoclinic [4]

Hardness 2 (Mohs scale) [6]

Acidity (pKa) 7.3 [7]

Solubility

The solubility of calcium sulfate dihydrate is a critical parameter, particularly in drug delivery
systems where dissolution rate governs the release of active pharmaceutical ingredients
(APIs). It is sparingly soluble in water, and its solubility is influenced by temperature and the
presence of other ions.[1][8] Uniquely, it exhibits retrograde solubility, meaning its solubility in
pure water decreases as temperature increases above approximately 40°C.[1][9]

Table 2: Solubility of Calcium Sulfate Dihydrate in Water at Various Temperatures

Temperature (°C) Solubility (g / 100 mL)
20 ~0.24
25 ~0.26

Note: Solubility values can vary slightly based on experimental conditions and the presence of
impurities.[1]

Experimental Protocol: Isothermal Solubility
Determination
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The solubility of calcium sulfate dihydrate can be determined using the isothermal dissolution
equilibrium method.[10]

e Preparation of Saturated Solution:

o Add an excess amount of calcium sulfate dihydrate powder to a known volume of
deionized water in a sealed, temperature-controlled vessel.

o Agitate the suspension at a constant temperature (e.g., 25°C + 0.1°C) for a predetermined
equilibrium time (e.g., 24-48 hours) to ensure saturation.[11] The required time can range
from minutes to several hours depending on conditions like temperature and the presence
of other solutes.[10]

o Sample Collection and Analysis:
o After equilibration, allow the solid to settle.

o Withdraw a sample of the supernatant using a syringe fitted with a fine-particle filter (e.g.,
0.22 pm) to prevent undissolved solids from being collected.[11]

o The concentration of calcium ions (Ca2*) in the filtrate is then determined. A common
method is titration with a standardized EDTA solution.[10]

e Calculation:

o From the concentration of Caz*, the solubility of CaS04-2H20 can be calculated and
expressed in g/100 mL or mol/L.

Crystal Structure and Morphology

Calcium sulfate dihydrate crystallizes in the monoclinic system.[4] The crystal structure
consists of layers of calcium (Ca2*) and sulfate (SO427) ions, held together by water molecules.
This layered structure is responsible for its perfect cleavage.[6] The morphology of the crystals
can be influenced by the method of preparation and the presence of additives, which is a key
consideration in pharmaceutical formulations where particle shape affects flowability and
compaction.
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Experimental Protocol: X-Ray Diffraction (XRD) Analysis

XRD is the standard method for identifying the crystalline phase of calcium sulfate and
determining its structure.

Sample Preparation:

o The calcium sulfate dihydrate sample is finely ground to a homogenous powder to
ensure random orientation of the crystallites.

o The powder is then packed into a sample holder.

Instrument Setup:

o A powder diffractometer with a monochromatic X-ray source (commonly Cu Ka radiation)
is used.

o The instrument is configured to scan over a specific range of 26 angles (e.g., 10° to 80°).

Data Acquisition:

o The sample is irradiated with the X-ray beam, and the intensity of the diffracted X-rays is
measured as a function of the 26 angle.

Data Analysis:
o The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed.

o The positions and intensities of the diffraction peaks are compared to standard diffraction
patterns from databases (e.g., JCPDS) to confirm the presence of the calcium sulfate
dihydrate phase.[12] Peak characteristics can also provide information on crystallinity and
crystallite size.

Thermal Properties

The thermal behavior of calcium sulfate dihydrate is characterized by a multi-step
dehydration process upon heating. Understanding these transformations is crucial for
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applications involving thermal processing, such as sterilization or in the manufacturing of
plaster of Paris, which is the hemihydrate form.[1]

Table 3: Thermal Decomposition Events of Calcium Sulfate Dihydrate

Temperature Range

Event Product Mass Loss (%)
(°C)
] ] Calcium Sulfate
First Dehydration ]
~100 - 175 ] Hemihydrate ~15.7
(Endothermic)
(CaS04-%:H20)
Second Dehydration Anhydrous Calcium
~175 - 250 _ ~5.2
(Endothermic) Sulfate (y-CaSOa)

Phase Transition
~340 - 375 ] B-CaS0Oa4 0
(Exothermic)

N Calcium Oxide (CaO) ]
>1200 Decomposition so Variable
+ 3

Note: Transition temperatures are approximate and can be influenced by factors such as
heating rate and atmospheric conditions.[13][14][15]

Experimental Protocol: Thermogravimetric and
Differential Thermal Analysis (TGA/DTA)

Simultaneous Thermal Analysis (STA), combining TGA and DTA, provides comprehensive
information on the thermal stability and phase transitions of calcium sulfate dihydrate.[14]

e Sample Preparation:

o Asmall, accurately weighed amount of the sample (e.g., 10 mg) is placed into a crucible
(e.g., platinum or alumina).[14]

e Instrument Setup:
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o The STAinstrument is programmed with a specific temperature profile. A typical method
involves heating from room temperature to a high temperature (e.g., 1450°C) at a constant
rate (e.g., 10 or 20°C/min).[14]

o An inert or controlled atmosphere (e.g., flowing air or nitrogen at 300 ml/min) is maintained
in the furnace.[14]

o Data Acquisition:

o The instrument simultaneously records the sample's mass change (TGA) and the
temperature difference between the sample and a reference (DTA) as a function of
temperature.

e Data Analysis:

o The TGA curve shows distinct steps corresponding to mass loss from dehydration. The
percentage mass loss for each step is calculated.

o The DTA curve shows endothermic peaks (heat absorption) for dehydration events and
exothermic peaks (heat release) for crystalline phase transitions.[14]

/ Nodes CSD [label="Calcium Sulfate Dihydrate\n(CaSOa4-2H20)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; CSH [label="Calcium Sulfate Hemihydrate\n(CaSOa4-%2H20)",
fillcolor="#FBBCO05", fontcolor="#202124"]; CSA_gamma [label="Anhydrous y-
CaSO0a4\n(Soluble Anhydrite)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CSA_beta
[label="Anhydrous B-CaSOa4\n(Insoluble Anhydrite)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; CaO [label="Calcium Oxide\n(CaO)", fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges CSD -> CSH [label="~100-175°C\n-1.5 H20 (Endothermic)"]; CSH -> CSA _gamma
[label=" ~175-250°C\n-0.5 H20 (Endothermic)"]; CSA_gamma -> CSA_beta [label="~340-
375°C\n(Exothermic Phase Transition)"]; CSA_beta -> CaO [label=" >1200°C\nDecomposition

(-SOs)T; }}

Caption: Thermal decomposition pathway of CaSOa-2H20.

Applications in Drug Development
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Calcium sulfate dihydrate's biocompatibility and resorbable nature make it an excellent
candidate for various roles in drug development.[3]

o Excipient: It is used as a diluent and filler in tablet and capsule formulations due to its good
flow properties and inertness.[5] It also acts as a desiccant, protecting moisture-sensitive
APIs.[5]

o Bone Regeneration: It serves as a bone void filler, providing a scaffold for new bone growth.
[2][16] Its resorption rate can be tailored to match the rate of bone formation.[17]

e Drug Delivery: It is used as a carrier for the local delivery of drugs, particularly antibiotics, to
treat or prevent infections in bone-related surgeries.[18][19] The drug is released as the
calcium sulfate matrix biodegrades.[19]

Workflow: Preparation of Antibiotic-Loaded Calcium
Sulfate Beads

The following workflow outlines a typical laboratory procedure for creating drug-eluting calcium
sulfate beads for localized antibiotic therapy.

Caption: Experimental workflow for drug-loaded bead fabrication.

Mechanism: Role in Bone Regeneration

The osteoconductive properties of calcium sulfate are well-established.[18] Recent evidence
also suggests it may possess osteoinductive capabilities through a unique physicochemical
mechanism.[20] The dissolution of the material in the physiological environment creates a
calcium-rich, slightly acidic milieu.[20] This localized change in pH is hypothesized to
demineralize the surface of the surrounding host bone, leading to the release of entrapped
bone morphogenetic proteins (BMPs) and other growth factors, which in turn stimulate
osteoblasts and promote new bone formation.[20]

// Nodes implant [label="CaS0Oa4 Implanted\nin Bone Defect", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; dissolution [label="Dissolution of CaSOa4", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; environment [label="Creation of a Ca2*-rich,\nSlightly Acidic
Microenvironment", fillcolor="#FBBCO05", fontcolor="#202124"]; demineralization [label="Local
Demineralization\nof Host Bone Matrix", fillcolor="#FBBC05", fontcolor="#202124"]; release
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[label="Release of Sequestered\nGrowth Factors (e.g., BMPs)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; stimulation [label="Stimulation of\nOsteoprogenitor Cells",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; formation [label="New Bone Formation",
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges implant -> dissolution [label="Physiological Fluids"]; dissolution -> environment;
environment -> demineralization [label="Lowered pH"]; demineralization -> release; release ->
stimulation; stimulation -> formation; } }

Caption: Logical pathway of CaSO4s-mediated bone regeneration.

Conclusion

Calcium sulfate dihydrate possesses a unique and advantageous set of physicochemical
properties that are highly relevant to researchers in materials science and drug development.
Its predictable solubility, well-defined thermal behavior, and excellent biocompatibility
underscore its utility as both a pharmaceutical excipient and a functional biomaterial for drug
delivery and tissue regeneration. A thorough understanding of these properties, characterized
by the experimental methods detailed herein, is essential for harnessing its full potential in
advanced therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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